Cas no 298185-50-9 (3-Bromo-4-methyl-N-(propan-2-yl)aniline)
3-Bromo-4-methyl-N-(propan-2-yl)aniline is a halogenated aromatic amine with a molecular formula of C₁₀H₁₄BrN. This compound features a bromine substituent at the 3-position and a methyl group at the 4-position of the aniline ring, along with an isopropylamino functional group. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the isopropyl group contributes to steric and electronic modulation. This compound is characterized by its stability under standard conditions and compatibility with a range of reaction conditions, making it a versatile building block in synthetic chemistry.
298185-50-9 structure
Product Name:3-Bromo-4-methyl-N-(propan-2-yl)aniline
CAS No:298185-50-9
MF:C10H14BrN
MW:228.128861904144
CID:1439394
PubChem ID:23291925
Update Time:2025-05-19
3-Bromo-4-methyl-N-(propan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-bromo-4-methyl-N-(1-methylethyl)-
- N,N-(3-bromo-4-methylphenyl)isopropylamine
- (3-Bromo-4-methyl-phenyl)-isopropyl-amine
- AKOS012637762
- OAIZUIJUSWRJEM-UHFFFAOYSA-N
- 298185-50-9
- SCHEMBL5374248
- EN300-161320
- 3-bromo-N-isopropyl-4-methylaniline
- 3-bromo-4-methyl-N-propan-2-ylaniline
- 3-bromo-4-methyl-N-(propan-2-yl)aniline
- CS-0235810
- F83151
- 3-Bromo-4-methyl-N-(propan-2-yl)aniline
-
- Inchi: 1S/C10H14BrN/c1-7(2)12-9-5-4-8(3)10(11)6-9/h4-7,12H,1-3H3
- InChI Key: OAIZUIJUSWRJEM-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC(=C1)NC(C)C
Computed Properties
- Exact Mass: 227.031
- Monoisotopic Mass: 227.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 3.8
3-Bromo-4-methyl-N-(propan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B815200-25mg |
3-Bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815200-50mg |
3-Bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B815200-250mg |
3-Bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 250mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-161320-0.05g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 0.05g |
$64.0 | 2023-06-08 | |
| Enamine | EN300-161320-0.1g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 0.1g |
$96.0 | 2023-06-08 | |
| Enamine | EN300-161320-0.25g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 0.25g |
$136.0 | 2023-06-08 | |
| Enamine | EN300-161320-0.5g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 0.5g |
$256.0 | 2023-06-08 | |
| Enamine | EN300-161320-1.0g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 1g |
$355.0 | 2023-06-08 | |
| Enamine | EN300-161320-2.5g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 2.5g |
$697.0 | 2023-06-08 | |
| Enamine | EN300-161320-5.0g |
3-bromo-4-methyl-N-(propan-2-yl)aniline |
298185-50-9 | 95% | 5g |
$1033.0 | 2023-06-08 |
3-Bromo-4-methyl-N-(propan-2-yl)aniline Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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